Cas no 20948-40-7 (3-(2-Formyl-pyrrol-1-yl)-propionic acid methyl ester)

• Product name: 3-(2-Formyl-pyrrol-1-yl)-propionic acid methyl ester
• CAS No: 20948-40-7
• MF: C₉H₁₁NO₃
• MW: 181.189
• CID: 2840995
• PubChem ID: 12335064

3-(2-Formyl-pyrrol-1-yl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• AKOS010548556
• 20948-40-7
• METHYL 3-(2-FORMYLPYRROL-1-YL)PROPANOATE
• A1-34511
• SCHEMBL21570237
• 1H-Pyrrole-1-propanoic acid, 2-formyl-, methyl ester
• DTXSID50491186
• Methyl 3-(2-formyl-1H-pyrrol-1-yl)propanoate
• 3-(2-formyl-pyrrol-1-yl)-propionic acid methyl ester
• 3-(2-Formyl-pyrrol-1-yl)-propionic acid methyl ester

• Inchi： InChI=1S/C9H11NO3/c1-13-9(12)4-6-10-5-2-3-8(10)7-11/h2-3,5,7H,4,6H2,1H3
• InChI Key： VQNGWQPQSKMSHF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.3Ų